molecular formula C9H10ClNO B14825227 4-Chloro-3-cyclopropoxyaniline

4-Chloro-3-cyclopropoxyaniline

Cat. No.: B14825227
M. Wt: 183.63 g/mol
InChI Key: JYZCXIYNEVYLFB-UHFFFAOYSA-N
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Description

4-Chloro-3-cyclopropoxyaniline (molecular formula: C₉H₁₀ClNO) is an aromatic amine derivative characterized by a chlorine substituent at the 4-position and a cyclopropoxy group at the 3-position of the aniline ring. The cyclopropoxy moiety introduces steric and electronic effects distinct from linear alkoxy groups, influencing reactivity and intermolecular interactions.

Properties

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

4-chloro-3-cyclopropyloxyaniline

InChI

InChI=1S/C9H10ClNO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2

InChI Key

JYZCXIYNEVYLFB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)N)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-cyclopropoxyaniline typically involves the reaction of 4-chloroaniline with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The process can be summarized as follows:

    Starting Materials: 4-chloroaniline and cyclopropyl alcohol.

    Catalyst: A suitable acid or base catalyst.

    Reaction Conditions: The reaction is typically carried out at elevated temperatures, often in the range of 80-120°C, under an inert atmosphere to prevent oxidation.

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-3-cyclopropoxyaniline may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced purification techniques, such as distillation and recrystallization, is essential to obtain a high-purity product suitable for further applications.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-cyclopropoxyaniline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can convert the chloro group to a hydrogen atom, yielding 3-cyclopropoxyaniline.

    Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form a variety of derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide, to facilitate the reaction.

Major Products Formed

    Oxidation: Formation of quinones or other oxidized derivatives.

    Reduction: Formation of 3-cyclopropoxyaniline.

    Substitution: Formation of various substituted aniline derivatives.

Scientific Research Applications

4-Chloro-3-cyclopropoxyaniline has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the chloro and cyclopropoxy groups can influence the compound’s binding affinity and specificity. The exact pathways and targets are subject to ongoing research, but it is believed that the compound can modulate various biochemical processes.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties

Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Melting Point (°C) Key Synthesis Method
4-Chloro-3-cyclopropoxyaniline C₉H₁₀ClNO Cl (4-), cyclopropoxy (3-) 183.64 Not reported Likely nitro reduction
4-Benzyloxy-3-chloroaniline C₁₃H₁₂ClNO Cl (3-), benzyloxy (4-) 233.70 Not reported SnCl₂ reduction of nitrobenzene
3-Chloro-4-(6-methyl-3-pyridinyl)oxyaniline C₁₂H₁₀ClN₂O Cl (3-), 6-methylpyridinyloxy (4-) 248.68 178 Not specified
4-Chloro-N-(cyclopropylmethyl)aniline C₁₀H₁₂ClN Cl (4-), N-cyclopropylmethyl 181.66 Not reported Not specified
4-(Cyclopentyloxy)-3-fluoroaniline C₁₁H₁₄FNO F (3-), cyclopentyloxy (4-) 203.24 Not reported Hydrochloride salt synthesis

Key Observations :

  • Electronic Effects : Electron-withdrawing groups (e.g., Cl, pyridinyloxy in ) increase electrophilicity of the aromatic ring, whereas cyclopropoxy (a moderately electron-donating group) may modulate reactivity differently.
  • Biological Relevance : Pyridinyloxy () and trifluoromethylpyridinyl () substituents are common in agrochemicals, suggesting that 4-Chloro-3-cyclopropoxyaniline could serve similar roles with improved metabolic stability due to the cyclopropane ring.

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